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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)-2,2,2-

trifluoroethanone

CAS No.: 5860-95-7

Cat. No.: B1592166

Get Quote

Topic: 1-(2-Chlorophenyl)-2,2,2-trifluoroethanone Proper Disposal Procedures

Executive Safety Directive
STOP & READ: Do NOT attempt to neutralize this chemical using basic solutions (e.g., Sodium

Hydroxide, Sodium Bicarbonate).

Critical Hazard: 1-(2-Chlorophenyl)-2,2,2-trifluoroethanone is a trifluoromethyl ketone.[1]

Upon contact with aqueous bases, it undergoes the Haloform Reaction, releasing Fluoroform

(ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

).

Risk: Fluoroform is a potent greenhouse gas and a simple asphyxiant. In a closed waste

container, this reaction can generate sufficient pressure to cause a vessel rupture or

explosion.

Immediate Action: Segregate strictly into Halogenated Organic Waste streams.
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Chemical Profile & Risk Assessment
Effective disposal requires understanding the specific physicochemical properties that dictate

waste stream compatibility.

Property Data Operational Implication

Chemical Name
1-(2-Chlorophenyl)-2,2,2-

trifluoroethanone
CAS: 112656-95-8

Molecular Formula
High Halogen Content (Cl +

3F)

Physical State Liquid or Low-Melting Solid
May solidify in cool waste

storage areas.[1]

Boiling Point >180°C (Predicted)
Low volatility, but aerosols are

hazardous.[1]

Reactivity Class Electrophilic Ketone

Highly Reactive with

nucleophiles (bases, amines).

[1]

Waste Code D001 (Ignitable), Halogenated
Requires high-temp

incineration with scrubbing.[1]

The Mechanistic Danger: Why Segregation is Vital
The trifluoromethyl group (

) is powerfully electron-withdrawing, making the carbonyl carbon highly electrophilic. Unlike
standard ketones, this compound is susceptible to nucleophilic attack even by weak bases or
water (forming hydrates).

The Haloform Cleavage Pathway:

[1]

Outcome: The release of gaseous fluoroform (

) in a sealed waste drum creates a "pressure bomb" scenario.
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Prevention: Ensure the waste stream pH is Neutral or slightly Acidic (pH 4-7). Never mix with

alkaline waste streams (e.g., spent NaOH cleaning solutions).

Step-by-Step Disposal Protocol
This protocol is designed to isolate the chemical from incompatible streams and prepare it for

high-temperature incineration.

Phase 1: Pre-Disposal Stabilization
Check Phase & pH: Before pouring, verify the receiving waste container is Halogenated

Organic Waste.

Solvent Compatibility: If the material is neat (pure), dilute it with a compatible non-basic

solvent (e.g., Dichloromethane, Ethyl Acetate, or Acetone) to prevent crystallization in the

container.

Quenching (Only if necessary for trace amounts): If you must clean glassware, rinse with

Acetone first. Do not use alkaline detergent baths (like KOH/Isopropanol) for the initial clean.

Phase 2: Packaging & Labeling
Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers.

Cap: Must be Polypropylene with a Teflon (PTFE) liner. Standard paper liners may

degrade.

Labeling: Apply a hazardous waste label with the following specific notations:

Contains: 1-(2-Chlorophenyl)-2,2,2-trifluoroethanone[1][2][3]

Constituents: Fluorine, Chlorine[1][4][5][6][7]

Hazard: Irritant, DO NOT MIX WITH BASE[1]

Phase 3: Waste Stream Selection (Decision Tree)
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Waste Material:
1-(2-Chlorophenyl)-2,2,2-trifluoroethanone

Is it Pure or in Solution?

Pure Substance

In Solution

Stream: Halogenated Organics
(High BTU Incineration)

Dilute w/ Acetone

Check pH of Solution

Basic (pH > 8)

Acidic/Neutral (pH < 7)

Action: CAREFULLY Acidify
with dilute HCl to pH < 7
(Ventilate for off-gassing)

STOP! Risk of CHF3

Stream: Non-Halogenated

WRONG PATH

Click to download full resolution via product page
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Figure 1: Operational decision tree for segregating trifluoromethyl ketone waste. Note the

critical intervention point for basic solutions.

Emergency Spill Response
If a spill occurs outside a fume hood:

Evacuate & Ventilate: The compound is a lachrymator (eye irritant) and respiratory irritant.

PPE: Wear Nitrile gloves (double gloved recommended), safety goggles, and a lab coat.

Absorb:

Use: Vermiculite, dry sand, or commercial organic spill pads.

Do NOT Use: Sodium Bicarbonate or "Acid Neutralizer" powders (often contain bases).

These will trigger the haloform reaction and release gas.

Disposal of Debris: Scoop absorbed material into a wide-mouth jar. Label as "Debris

contaminated with Fluorinated Ketone."

Regulatory & Environmental Context
Why Incineration? Standard wastewater treatment cannot degrade the Carbon-Fluorine (C-F)

bond, one of the strongest in organic chemistry.

Facility Requirement: The waste must be sent to a RCRA-permitted TSDF (Treatment,

Storage, and Disposal Facility) capable of High-Temperature Incineration (>1100°C).[1]

Scrubbing: The facility must have wet scrubbers to capture the Hydrogen Fluoride (HF) and

Hydrogen Chloride (HCl) gases generated during combustion.

Compliance Check:

EPA/RCRA: While not explicitly "U" or "P" listed, it is regulated under 40 CFR 261 as

characteristic hazardous waste (Ignitable/Toxic).
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Halogen Load: Ensure your waste manifest declares "High Halogen Content" so the

incinerator operator can adjust feed rates to prevent corrosion of their equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1592166/docs#1-2-chlorophenyl-2-2-2-
trifluoroethanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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